3-(4-chlorophenyl)sulfanyl-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C16H12Cl2N2OS3/c17-10-1-3-11(4-2-10)22-8-7-15(21)20-16-19-12(9-23-16)13-5-6-14(18)24-13/h1-6,9H,7-8H2,(H,19,20,21)
• InChI Key: KSUKYAKXFBYXJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCCC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl)Cl
• Molecular Formula: C16H12Cl2N2OS3
• Molecular Weight: 415.4 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds containing a sulfonyl functional group attached to two other carbon atoms. Sulfonamides are known for their wide range of biological activities and are commonly used in medicine.

Scientific Research Applications

Antiviral Activity

. . This suggests potential use in the development of antiviral drugs or treatments.

Antifungal Properties

. This could make the compound useful in the treatment of fungal infections or in the development of antifungal drugs.

Herbicidal Applications

. This suggests that the compound could be used in the development of herbicides for agricultural applications.

Anticonvulsant Properties

. This suggests potential use in the treatment of conditions like epilepsy.

Antioxidant Activity

. This suggests potential use in the prevention of oxidative stress-related diseases.

Neurotoxic Potential

. This could lead to insights into the compound’s effects on the nervous system and its potential use in neurological research.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Sulfonamides, for example, are known to inhibit the enzyme involved in the synthesis of folic acid in bacteria, making them effective antibacterial agents.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the known activities of sulfonamides, it could be explored for its potential as an antibacterial agent.